molecular formula C9H11F2NO B8559615 3,5-Difluoro-4-methoxy-alpha-methylbenzenemethanamine CAS No. 864263-89-8

3,5-Difluoro-4-methoxy-alpha-methylbenzenemethanamine

Cat. No. B8559615
CAS RN: 864263-89-8
M. Wt: 187.19 g/mol
InChI Key: FLPNIQZKBLAELN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Difluoro-4-methoxy-alpha-methylbenzenemethanamine is a useful research compound. Its molecular formula is C9H11F2NO and its molecular weight is 187.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,5-Difluoro-4-methoxy-alpha-methylbenzenemethanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-Difluoro-4-methoxy-alpha-methylbenzenemethanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

864263-89-8

Product Name

3,5-Difluoro-4-methoxy-alpha-methylbenzenemethanamine

Molecular Formula

C9H11F2NO

Molecular Weight

187.19 g/mol

IUPAC Name

1-(3,5-difluoro-4-methoxyphenyl)ethanamine

InChI

InChI=1S/C9H11F2NO/c1-5(12)6-3-7(10)9(13-2)8(11)4-6/h3-5H,12H2,1-2H3

InChI Key

FLPNIQZKBLAELN-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC(=C(C(=C1)F)OC)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Slurry 3′,5′-difluoro-4′-methoxyacetophenone (1.0 g, 5.0 mmol), ammonium acetate (4.14 g, 50 mmol) and sodium cyanoborohydride (630 mg, 20 mmol) in anhydrous methanol (35 mL) and stir for 18 h at ambient temperature. Acidify with 1N aqueous HCl (5 mL), dilute, extract with ethyl ether (3×150 mL), basify aqueous with 1N aqueous NaOH, extract with DCM (3×50 mL), wash the organic extracts with brine, dry over MgSO4, filter and concentrate in vacuo. Purify by SCX chromatography to give crude the title compound as a yellow oil (380 mg).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
4.14 g
Type
reactant
Reaction Step One
Quantity
630 mg
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two

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